Cas no 18288-28-3 (2-(2,5-Dimethylphenyl)propanoic acid)

• Product Name: 2-(2,5-Dimethylphenyl)propanoic acid
• CAS No: 18288-28-3
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 5711338
• PubChem ID: 10176361
• Update Time: 2025-06-21

2-(2,5-Dimethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 18288-28-3
• alpha,2,5-Trimethylbenzeneacetic acid
• DTXSID201301015
• EN300-1137779
• AKOS010488458
• CS-0274799
• 2-(2,5-dimethylphenyl)propanoic Acid
• 2-(2,5-dimethylphenyl)propanoicAcid
• SCHEMBL3670597
• Benzeneacetic acid, α,2,5-trimethyl-
• 2-(2,5-Dimethylphenyl)propanoic acid

• Inchi： 1S/C11H14O2/c1-7-4-5-8(2)10(6-7)9(3)11(12)13/h4-6,9H,1-3H3,(H,12,13)
• InChI Key： JLEQBHGXOYROCB-UHFFFAOYSA-N
• SMILES： OC(C(C)C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 178.099379685g/mol
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.069±0.06 g/cm3(Predicted)
• Melting Point: 102-103 °C(Solv: dichloromethane (75-09-2); hexane (110-54-3))
• Boiling Point: 293.9±9.0 °C(Predicted)
• pka: 4.35±0.13(Predicted)

Additional information on 2-(2,5-Dimethylphenyl)propanoic acid

Professional Introduction to 2-(2,5-Dimethylphenyl)propanoic acid (CAS No. 18288-28-3)

2-(2,5-Dimethylphenyl)propanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 18288-28-3, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a propionic acid moiety attached to a 2,5-dimethylphenyl group, has garnered attention due to its structural uniqueness and potential applications in medicinal chemistry. The presence of two methyl groups at the 2 and 5 positions of the phenyl ring introduces steric and electronic effects that make this compound a valuable scaffold for drug design.

The structural framework of 2-(2,5-Dimethylphenyl)propanoic acid combines the properties of both the aromatic ring and the carboxylic acid functional group. The dimethyl substitution on the phenyl ring enhances lipophilicity while maintaining a degree of electronic delocalization, which can influence its interactions with biological targets. This balance between hydrophobicity and electronic characteristics makes it an attractive candidate for further exploration in drug development.

In recent years, there has been growing interest in phenylpropionic acid derivatives as potential therapeutic agents. Studies have demonstrated that modifications in this chemical class can lead to compounds with improved pharmacokinetic profiles and enhanced binding affinity to biological receptors. The specific arrangement of substituents in 2-(2,5-Dimethylphenyl)propanoic acid may contribute to its suitability for modulating various biological pathways.

One of the most compelling aspects of 2-(2,5-Dimethylphenyl)propanoic acid is its potential role as an intermediate in synthesizing more complex molecules. Researchers have leveraged this compound to develop novel analogs with tailored properties for specific therapeutic applications. For instance, derivatives of this structure have been investigated for their potential anti-inflammatory and analgesic effects. The carboxylic acid group provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications.

The pharmacological activity of 2-(2,5-Dimethylphenyl)propanoic acid has been the subject of several recent studies. Researchers have explored its interactions with enzymes and receptors relevant to metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The dimethylphenyl moiety is particularly noteworthy, as it can influence both the solubility and binding affinity of the compound. This has led to investigations into its potential as a lead compound for developing new treatments.

Moreover, computational studies have played a crucial role in understanding the behavior of 2-(2,5-Dimethylphenyl)propanoic acid at the molecular level. Advanced modeling techniques have helped predict its binding modes to target proteins and estimate its metabolic stability. These insights are invaluable for optimizing synthetic routes and designing derivatives with improved pharmacological properties. The integration of experimental data with computational predictions has been instrumental in advancing the development of this compound.

The synthesis of 2-(2,5-Dimethylphenyl)propanoic acid involves well-established organic reactions, including Friedel-Crafts alkylation followed by carboxylation. Recent advancements in synthetic methodologies have improved the efficiency and scalability of these processes, making it more feasible to produce this compound in larger quantities for research purposes. Such improvements are critical for enabling further exploration of its biological activities and therapeutic potential.

In conclusion, 2-(2,5-Dimethylphenyl)propanoic acid (CAS No. 18288-28-3) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities. Ongoing research continues to uncover new applications for this compound and its derivatives, underscoring its importance in medicinal chemistry. As our understanding of its properties grows, so too does its potential to contribute to the discovery of novel therapeutic agents.